Cas no 1123-19-9 (3-Acetyl-3-methyldihydrofuran-2(3H)-one)

• Product Name: 3-Acetyl-3-methyldihydrofuran-2(3H)-one
• CAS No: 1123-19-9
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD00005395
• CID: 83412
• PubChem ID: 79144
• Update Time: 2025-04-18

3-Acetyl-3-methyldihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-3-methyldihydrofuran-2(3H)-one
• 3-acetyl-3-methyltetrahydrofuran-2-one
• 3-Acetyl-4,5-dihydro-3-methyl-2(3H)-furanone
• 3-acetyl-3-methyloxolan-2-one
• 2(3h)-Furanone,3-acetyldihydro-3-methyl
• 2-acetyl-2-methylbutyrolactone
• 2-methyl-2-acetylbutyrolactone
• 3-acetyl-2,3,4,5-tetrahydro-3-methylfuran-2-one
• 3-acetyl-3-methyl-2-oxo-3,4,5-trihydrofuran
• ALPHA-ACETYL-ALPHA-METHYL-GAMMA-BUTYROLACTONE
• NSC 102767
• 1123-19-9
• CHEBI:187182
• CS-0204859
• A934005
• EINECS 214-370-8
• VKDGCPFTXXDWQJ-UHFFFAOYSA-N
• MFCD00005395
• .alpha.-Acetyl-.alpha.-methyl-gammabutyrolactone
• DTXSID30864258
• 3-acetyldihydro-3-methyl-2(3h)-furanone
• 2(3h)-Furanone, 3-acetyldihydro-3-methyl-
• LMFA07040006
• FT-0622108
• AKOS005171593
• 3-acetyl-3-methyl-2-oxo-3,4,5-trihydrofuran 3-acetyl-3-methyloxolan-2-one
• SCHEMBL4252207
• NSC102767
• S12383
• J-002752
• (2,6-DIMETHYL-PHENOXY)-ACETICACID
• NSC-102767
• NS00045244
• VS-03729
• ALBB-006273
• Alpha-acet yl-alpha-methyl-gamma-but yorlactone
• STK503798
• BBL013275
• DB-041075

• MDL： MFCD00005395
• Inchi： 1S/C7H10O3/c1-5(8)7(2)3-4-10-6(7)9/h3-4H2,1-2H3
• InChI Key： VKDGCPFTXXDWQJ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=O)(C)CC1)=O
• BRN： 113636

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.128
• Boiling Point: 273 ºC
• Flash Point: 120 ºC
• Refractive Index: 1.4561
• PSA: 43.37000
• LogP: 0.52860
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Acetyl-3-methyldihydrofuran-2(3H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones